Cas no 80921-39-7 (3-(Furan-2-yl)-1,5-diphenylpentane-1,5-dione)

3-(Furan-2-yl)-1,5-diphenylpentane-1,5-dione structure
80921-39-7 structure
Product name:3-(Furan-2-yl)-1,5-diphenylpentane-1,5-dione
CAS No:80921-39-7
MF:C21H18O3
MW:318.365826129913
CID:986223
PubChem ID:292541

3-(Furan-2-yl)-1,5-diphenylpentane-1,5-dione Chemical and Physical Properties

Names and Identifiers

    • 3-(2-Furyl)-1,5-diphenylpentane-1,5-dione
    • 3-(furan-2-yl)-1,5-diphenylpentane-1,5-dione
    • CHEMBL2140909
    • AKOS022192340
    • furfurylidenediacetophenone
    • NSC158364
    • NSC-158364
    • SMR001821376
    • DTXSID601001641
    • 80921-39-7
    • MLS003106473
    • 3-(Furan-2-yl)-1,5-diphenylpentane-1,5-dione
    • Inchi: InChI=1S/C21H18O3/c22-19(16-8-3-1-4-9-16)14-18(21-12-7-13-24-21)15-20(23)17-10-5-2-6-11-17/h1-13,18H,14-15H2
    • InChI Key: CKJCAUHBVXEYNT-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)C(=O)CC(CC(=O)C2=CC=CC=C2)C3=CC=CO3

Computed Properties

  • Exact Mass: 318.125594432g/mol
  • Monoisotopic Mass: 318.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 47.3Ų

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